Cas no 1047675-70-6 (ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate)

ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate structure
1047675-70-6 structure
Product Name:ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate
CAS No:1047675-70-6
MF:C7H8BrNO2S
MW:250.112919807434
CID:4678762
PubChem ID:59291239
Update Time:2024-11-05

ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-bromo-2-methyl-1,3-thiazole-4-carboxylate
    • 4-Thiazolecarboxylic acid, 5-bromo-2-methyl-, ethyl ester
    • Ethyl 5-bromo-2-methylthiazole-4-carboxylate
    • 5-bromo-2-methyl-4-thiazolecarboxylic acid ethyl ester
    • DB-129273
    • F83245
    • 1047675-70-6
    • RCHYRFJFWHMWQG-UHFFFAOYSA-N
    • AKOS025149401
    • SCHEMBL3313992
    • CS-0253815
    • Inchi: 1S/C7H8BrNO2S/c1-3-11-7(10)5-6(8)12-4(2)9-5/h3H2,1-2H3
    • InChI Key: RCHYRFJFWHMWQG-UHFFFAOYSA-N
    • SMILES: S1C(Br)=C(C(OCC)=O)N=C1C

Computed Properties

  • Exact Mass: 248.94591g/mol
  • Monoisotopic Mass: 248.94591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.4Ų

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